Cas no 938337-51-0 (4-(glycylamino)benzamide)

• Product Name: 4-(glycylamino)benzamide
• CAS No: 938337-51-0
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 3111520
• PubChem ID: 22690376
• Update Time: 2025-10-31

4-(glycylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminoacetamido)benzamide
• 938337-51-0
• 4-[(2-aminoacetyl)amino]benzamide
• AKOS000183208
• 4-(glycylamino)benzamide
• SCHEMBL6934236
• BBL011207
• G27185
• CS-0268357
• EN300-37555
• STK934004

• Inchi： 1S/C9H11N3O2/c10-5-8(13)12-7-3-1-6(2-4-7)9(11)14/h1-4H,5,10H2,(H2,11,14)(H,12,13)
• InChI Key： SQPFUFBWIOSNBH-UHFFFAOYSA-N
• SMILES： O=C(CN)NC1C=CC(C(N)=O)=CC=1

Computed Properties

• Exact Mass: 193.085126602Da
• Monoisotopic Mass: 193.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 98.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-(glycylamino)benzamide

Comprehensive Overview of 4-(Glycylamino)Benzamide (CAS No. 938337-51-0): Properties, Applications, and Research Insights

4-(Glycylamino)benzamide (CAS No. 938337-51-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This benzamide derivative, characterized by the incorporation of a glycylamino moiety, exhibits properties that make it a promising candidate for drug discovery and therapeutic development. Researchers and industry professionals are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor targeting.

The compound's molecular structure, which combines a benzamide core with a glycylamino side chain, offers versatility in synthetic chemistry and medicinal applications. Its CAS number 938337-51-0 serves as a unique identifier in regulatory and commercial databases, ensuring accurate tracking in global supply chains. Recent studies highlight its potential in addressing oxidative stress-related disorders, a topic of high interest given the growing focus on antioxidant therapies and neuroprotective agents. This aligns with current trends in healthcare, where natural and synthetic compounds are being investigated for their ability to combat age-related diseases.

From a synthetic perspective, 4-(glycylamino)benzamide is often synthesized via amide coupling reactions, a widely adopted methodology in modern organic chemistry. Its solubility profile and stability under physiological conditions make it suitable for in vitro and in vivo studies. Notably, its compatibility with high-throughput screening platforms has positioned it as a valuable tool in drug discovery pipelines, especially for targets involving protein-protein interactions.

In the context of user-searched queries, common questions include: "What are the biological activities of 4-(glycylamino)benzamide?" and "How is CAS 938337-51-0 used in drug development?" Addressing these, recent publications suggest its involvement in kinase inhibition, with potential implications for cancer research and inflammatory diseases. Additionally, its metabolic stability and low cytotoxicity profile are frequently discussed in forums focused on preclinical development.

Another trending topic linked to this compound is its relevance in computational chemistry and AI-driven drug design. With the rise of machine learning in molecular modeling, researchers are leveraging tools to predict the binding affinity of 938337-51-0 against various biological targets. This intersection of cheminformatics and experimental validation underscores the compound's adaptability to cutting-edge technologies.

From a commercial standpoint, suppliers often highlight 4-(glycylamino)benzamide under categories such as "pharmaceutical intermediates" or "research chemicals," catering to laboratories focused on small-molecule therapeutics. Its purity specifications (typically ≥95% by HPLC) and storage recommendations (e.g., -20°C under inert atmosphere) are critical for ensuring reproducibility in scientific studies.

In summary, CAS No. 938337-51-0 represents a compelling case study in the convergence of medicinal chemistry, biotechnology, and data science. As interest grows in precision medicine and targeted therapies, this compound's multifaceted applications continue to inspire innovation across disciplines. Future research directions may explore its synergistic effects with other bioactive molecules or its utility in nanocarrier systems for enhanced drug delivery.